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Compound of Interest

Compound Name: Acetyl-D-homoserine

Cat. No.: B15301584 Get Quote

While its L-counterpart, O-Acetyl-L-homoserine, is a well-documented intermediate in microbial

amino acid biosynthesis, Acetyl-D-homoserine remains a chiral compound with limited

described experimental applications and protocols in publicly available scientific literature. This

document summarizes the available information on Acetyl-D-homoserine and provides

context based on its more thoroughly studied enantiomer and related compounds.

Chemical Identity
Acetyl-D-homoserine is the D-enantiomer of O-acetyl-homoserine. It is a derivative of the

amino acid D-homoserine where the hydroxyl group of the side chain has been acetylated.

Property Value Source

Molecular Formula C6H11NO4 [1]

Molar Mass 161.16 g/mol [1]

IUPAC Name
(R)-2-amino-4-acetoxybutanoic

acid

Documented Occurrence
The primary documented natural occurrence of a derivative of D-homoserine is as N-acetyl-D-
homoserine. This molecule has been identified as a component of the O-specific

polysaccharide of a psychrotrophic bacterium, Acinetobacter lwoffii, isolated from a Siberian
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permafrost sample. In this context, the N-acetyl-D-homoserine is a substituent on a 4-amino-

4,6-dideoxy-D-glucose residue within the complex polysaccharide structure. However, the

literature describing this finding focuses on the structural elucidation of the polysaccharide and

does not provide experimental protocols for the use of Acetyl-D-homoserine as a standalone

reagent.

Contrast with O-Acetyl-L-homoserine
In contrast to the D-enantiomer, O-Acetyl-L-homoserine is a key intermediate in the

biosynthesis of methionine and threonine in bacteria and plants.[2][3][4] It serves as a

substrate for enzymes such as O-acetylhomoserine aminocarboxypropyltransferase, which

catalyzes the formation of methionine.[2]

The biosynthesis of O-Acetyl-L-homoserine from L-homoserine and acetyl-CoA is a well-

studied pathway. Recent research has focused on enhancing the production of O-Acetyl-L-

homoserine in microorganisms like Corynebacterium glutamicum for industrial applications,

such as the production of L-methionine.[5]

Hypothetical Applications and Protocol
Considerations
Given the lack of specific experimental protocols for Acetyl-D-homoserine, its potential

applications are largely hypothetical and would likely involve its use as a chiral building block in

organic synthesis. For instance, it could be used in the synthesis of D-amino acid-containing

peptides or other complex chiral molecules.

A general protocol for a reaction involving Acetyl-D-homoserine would be highly dependent

on the specific synthetic goal. However, one could envision a protocol for the enzymatic

synthesis of a D-amino acid derivative, drawing parallels from the well-established synthesis of

L-amino acids.

Below is a hypothetical workflow for the enzymatic synthesis of a novel compound using

Acetyl-D-homoserine as a precursor. It must be stressed that this is a generalized

representation and not a validated experimental protocol.
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Caption: Hypothetical workflow for the enzymatic modification of Acetyl-D-homoserine.

Signaling Pathways: The Case of N-Acyl-
Homoserine Lactones
It is crucial to distinguish Acetyl-D-homoserine from a related class of compounds, the N-acyl-

homoserine lactones (AHLs). AHLs are signaling molecules involved in quorum sensing in

Gram-negative bacteria.[6] This process allows bacteria to coordinate gene expression with

population density. The basic structure of an AHL consists of a homoserine lactone ring with an

acyl chain attached to the amino group. The length and modification of this acyl chain confer

specificity to the signaling system.

The signaling pathway for quorum sensing is well-characterized and is presented below for

conceptual clarity, although it does not directly involve Acetyl-D-homoserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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